Cas no 862826-53-7 (N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide)

• Product Name: N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide
• CAS No: 862826-53-7
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5805078
• PubChem ID: 3577127
• Update Time: 2025-06-25

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((2-amino-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-methylbenzamide
• Benzamide, N-[2-[3-[(2-amino-2-oxoethyl)thio]-1H-indol-1-yl]ethyl]-4-methyl-
• N-(2-{3-[(carbamoylmethyl)sulfanyl]-1H-indol-1-yl}ethyl)-4-methylbenzamide
• SR-01000007770-1
• F0617-0442
• SR-01000007770
• N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-4-methylbenzamide
• 862826-53-7
• AKOS024588041
• N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide

• Inchi： 1S/C20H21N3O2S/c1-14-6-8-15(9-7-14)20(25)22-10-11-23-12-18(26-13-19(21)24)16-4-2-3-5-17(16)23/h2-9,12H,10-11,13H2,1H3,(H2,21,24)(H,22,25)
• InChI Key： GGAMYOIKSRIBJU-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(N)=O)=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Additional information on N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide: A Comprehensive Overview

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide (CAS No. 862826-53-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this detailed overview, we will explore the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

Chemical Structure and Properties

The molecular formula of N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide is C₁₉H₂₀N₂O₂S, with a molecular weight of 340.43 g/mol. The compound features a central indole ring system linked to a benzamide moiety through a sulfanyl group and a carbamoylmethyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for detailed study.

The indole ring is a common structural motif found in many biologically active compounds, including several natural products and synthetic drugs. The benzamide moiety, on the other hand, is known for its ability to modulate various biological processes, such as enzyme inhibition and receptor binding. The combination of these structural elements in N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide suggests that it may exhibit a diverse range of biological activities.

Synthesis Methods

The synthesis of N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide has been reported in several scientific publications. One common approach involves the reaction of 4-methylbenzoyl chloride with 2-(3-(carbamoylmethyl)thioindol-1-yl)ethanamine. This multi-step process typically includes the formation of the indole derivative, followed by the introduction of the sulfanyl and carbamoylmethyl groups, and finally the coupling with the benzamide moiety.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved yield and purity. These developments have not only facilitated laboratory-scale synthesis but also paved the way for potential industrial production.

Biological Activities

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the key areas of interest is its ability to modulate enzyme activity. Research has shown that this compound can inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for treating metabolic disorders.

In addition to enzyme inhibition, N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide has demonstrated anti-inflammatory properties. Studies have indicated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a potential therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies using animal models have shown promising results in terms of efficacy and safety. For example, in a study conducted on mice with induced arthritis, treatment with this compound resulted in significant reduction in joint inflammation and pain.

In human clinical trials, preliminary data suggest that N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide is well-tolerated with minimal side effects. However, further large-scale clinical trials are necessary to fully assess its safety and efficacy in human patients.

Current Research Trends and Future Directions

The ongoing research on N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to improve bioavailability and reduce toxicity. Researchers are also exploring the use of this compound in combination with other drugs to enhance therapeutic outcomes.

An emerging trend is the application of computational methods to predict the binding interactions between this compound and its target proteins. Molecular dynamics simulations and docking studies have provided valuable insights into the mechanism of action at the molecular level. These computational tools are expected to play a crucial role in guiding future drug design efforts.

In conclusion, N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)-4-methylbenzamide (CAS No. 862826-53-7) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing medical treatments in various fields.